Cas no 84-74-2 (Dibutyl phthalate)

Dibutyl phthalate (DBP) is a colorless, oily liquid ester commonly used as a plasticizer to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC). With a molecular formula of C₁₆H₂₂O₄, it exhibits excellent solvency and compatibility with a wide range of resins and elastomers. DBP is valued for its low volatility, high efficiency in lowering glass transition temperatures, and ability to improve material processability. It also serves as a solvent in adhesives, coatings, and printing inks. While its primary application lies in industrial polymer formulations, its stability and performance characteristics make it a reliable choice for specialized chemical formulations requiring consistent plasticizing effects.

Dibutyl phthalate (CAS No. 84-74-2): A Comprehensive Overview

Dibutyl phthalate, commonly referred to by its chemical formula as C₁₆H₂₂O₄ and identified by the CAS number 84-74-2, is a widely utilized compound in the chemical and pharmaceutical industries. This organophosphate ester is renowned for its versatility, serving as a plasticizer in various applications, including the production of polymers, resins, and coatings. Its unique molecular structure and chemical properties make it an indispensable material in modern manufacturing processes.

The primary use of dibutyl phthalate lies in its role as a plasticizer, which enhances the flexibility and durability of plastics. By integrating into the polymer matrix, it reduces internal stress and increases workability, making it particularly valuable in the production of polyvinyl chloride (PVC) products. These products range from construction materials like pipes and window frames to consumer goods such as toys and electronics. The widespread adoption of PVC in these sectors underscores the significance of dibutyl phthalate in industrial applications.

Recent advancements in research have shed new light on the multifaceted applications of dibutyl phthalate. Studies have explored its potential in pharmaceutical formulations, where it acts as a solvent and stabilizer for active pharmaceutical ingredients (APIs). Its ability to dissolve a broad spectrum of organic compounds makes it an attractive option for drug delivery systems. Furthermore, research indicates that dibutyl phthalate may contribute to the development of novel biomaterials, offering insights into its potential role in tissue engineering and regenerative medicine.

The chemical properties of dibutyl phthalate are equally fascinating. Its high boiling point and low volatility make it an excellent choice for applications requiring stability under varying temperature conditions. Additionally, its compatibility with a wide range of polymers enhances its utility in composite materials, which are increasingly used in aerospace and automotive industries due to their lightweight and high-strength characteristics. These attributes position dibutyl phthalate as a cornerstone material in advanced manufacturing technologies.

Environmental considerations have also played a significant role in the ongoing research surrounding dibutyl phthalate. While its benefits are well-documented, concerns about potential environmental persistence and bioaccumulation have prompted investigations into safer alternatives. Researchers are actively exploring bio-based plasticizers that mimic the properties of dibutyl phthalate but with reduced ecological impact. These efforts align with global sustainability goals and highlight the importance of balancing industrial needs with environmental stewardship.

In conclusion, dibutyl phthalate (CAS No. 84-74-2) remains a vital compound across multiple industries due to its versatile applications and favorable chemical properties. From enhancing the performance of plastics to contributing to pharmaceutical innovations, its significance is undeniable. As research continues to uncover new uses and address existing challenges, dibutyl phthalate is poised to remain at the forefront of material science advancements.
